2,2-Dimethyl-3-(N-benzylisopropylamino)propanal
Cat. No. B8428648
M. Wt: 233.35 g/mol
InChI Key: IXXAQKYHHOOPPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08252859B2
Procedure details
Under the same conditions as for the preparation of 2,2-dimethyl-3-(N-morpholino)propanal, 28.0 g (0.34 mol) of 36% aqueous formaldehyde were reacted with 25.4 g (0.35 mol) of isobutyraldehyde and 50.0 g (0.34 mol) of N-benzylisopropylamine, and worked up. The product distilled at a top temperature of 100° C. and a pressure of 4·10−2 mbar. Yield: 48.6 g (62% of theory) as a pale yellow, clear and almost odorless liquid which had an amine content of 4.28 mmol N/g.
[Compound]
Name
2,2-dimethyl-3-(N-morpholino)propanal
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH2:1]=O.[CH:3](=[O:7])[CH:4]([CH3:6])[CH3:5].[CH2:8]([NH:15][CH:16]([CH3:18])[CH3:17])[C:9]1[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=1>>[CH3:5][C:4]([CH3:1])([CH2:6][N:15]([CH:16]([CH3:18])[CH3:17])[CH2:8][C:9]1[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=1)[CH:3]=[O:7]
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Inputs
Step One
[Compound]
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Name
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2,2-dimethyl-3-(N-morpholino)propanal
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Quantity
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0 (± 1) mol
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|
Type
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reactant
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Smiles
|
|
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Name
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Quantity
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28 g
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Type
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reactant
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Smiles
|
C=O
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Step Two
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Name
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|
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Quantity
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25.4 g
|
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Type
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reactant
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Smiles
|
C(C(C)C)=O
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Name
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Quantity
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50 g
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Type
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reactant
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Smiles
|
C(C1=CC=CC=C1)NC(C)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
DISTILLATION
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Type
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DISTILLATION
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Details
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The product distilled at a top temperature of 100° C.
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
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CC(C=O)(CN(CC1=CC=CC=C1)C(C)C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
